"sodium dihydrogen phosphate synthesis and purification methods"
"sodium dihydrogen phosphate synthesis and purification methods"
An In-depth Technical Guide to the Synthesis and Purification of Sodium Dihydrogen Phosphate (B84403)
Introduction
Sodium dihydrogen phosphate (NaH₂PO₄), also known as monosodium phosphate (MSP) or monobasic sodium phosphate, is an inorganic compound widely utilized across the pharmaceutical, food, and chemical industries.[1][2][3] It serves as a buffering agent, an acidity regulator, a sequestrant, and a precursor in the synthesis of other phosphate compounds.[2][3][4] In drug development and biological research, it is a critical component of phosphate buffer systems, which are essential for maintaining stable pH in various experimental and cell culture media.[5] This guide provides a comprehensive overview of the principal synthesis routes and purification methodologies for sodium dihydrogen phosphate, tailored for researchers and chemical development professionals.
Synthesis Methodologies
The production of sodium dihydrogen phosphate can be achieved through several chemical pathways, ranging from direct neutralization to more complex industrial processes involving mineral ores. The choice of method often depends on the desired purity, scale of production, and cost considerations.
Neutralization of Phosphoric Acid
The most common and straightforward method for synthesizing sodium dihydrogen phosphate is the partial neutralization of phosphoric acid with a sodium base.[3][4][6]
Chemical Principle: The reaction involves the titration of phosphoric acid (H₃PO₄) with a strong sodium base, such as sodium hydroxide (B78521) (NaOH), or a weak base like sodium carbonate (Na₂CO₃). The reaction is carefully controlled to a pH of approximately 4.2 - 4.6 to favor the formation of the dihydrogen phosphate anion (H₂PO₄⁻).[7][8]
-
With Sodium Hydroxide: H₃PO₄ + NaOH → NaH₂PO₄ + H₂O[9]
-
With Sodium Carbonate: 2H₃PO₄ + Na₂CO₃ → 2NaH₂PO₄ + H₂O + CO₂
Experimental Protocol (Laboratory Scale):
-
Preparation of Base Solution: Prepare a standardized solution of sodium hydroxide or sodium carbonate in deionized water.
-
Reaction: In a reaction vessel equipped with a stirrer and a pH meter, place a known quantity of phosphoric acid (e.g., 85 wt %).
-
Neutralization: Slowly add the sodium base solution to the phosphoric acid with continuous stirring. Monitor the pH of the mixture in real-time.
-
Endpoint Determination: Continue the addition of the base until the pH of the solution stabilizes within the target range of 4.0-4.5.[10][11]
-
Crystallization: Concentrate the resulting sodium dihydrogen phosphate solution by heating to induce crystallization. Alternatively, cool the solution slowly to form crystals. The dihydrate form (NaH₂PO₄·2H₂O) crystallizes from the aqueous solution.[6]
-
Isolation: Separate the crystals from the mother liquor by filtration or centrifugation.[1]
-
Drying: Dry the isolated crystals in an oven. The drying temperature determines the final form (anhydrous, monohydrate, or dihydrate).[1][8] Heating above 169°C can lead to the formation of disodium (B8443419) pyrophosphate.[3]
Diagram: General Synthesis and Purification Workflow
Caption: Workflow for the synthesis of NaH₂PO₄ via neutralization and subsequent purification.
Wet-Process Phosphoric Acid Method
This industrial method utilizes phosphate rock as the starting material.[1]
Chemical Principle: Phosphate rock is first treated with sulfuric acid to produce phosphoric acid (the "wet process"). This crude phosphoric acid is then neutralized with a sodium source, typically soda ash (sodium carbonate), to yield sodium dihydrogen phosphate.[1][9]
-
Ca₅(PO₄)₃F (Phosphate Rock) + 5H₂SO₄ → 3H₃PO₄ + 5CaSO₄↓ + HF
-
2H₃PO₄ + Na₂CO₃ → 2NaH₂PO₄ + H₂O + CO₂
Experimental Protocol (Industrial Overview):
-
Acidulation: Crushed phosphate rock is reacted with sulfuric acid in a series of reactors to produce phosphoric acid and insoluble gypsum (CaSO₄·2H₂O).[10]
-
Filtration: The gypsum is filtered off, leaving an impure phosphoric acid solution.[10]
-
Neutralization: The wet-process phosphoric acid is then reacted with soda ash.[1]
-
Purification: The resulting solution contains impurities derived from the phosphate rock. Purification often involves solvent extraction or precipitation steps to remove metallic and fluoride (B91410) ions.[12]
-
Isolation: The purified solution is subjected to crystallization, separation, and drying to obtain the final product.[1][9]
Diagram: Synthesis Pathways of Sodium Dihydrogen Phosphate
Caption: Overview of the primary chemical pathways for the synthesis of NaH₂PO₄.
Reaction of Sodium Chloride and Orthophosphoric Acid
A more recent approach involves the direct reaction of sodium chloride with orthophosphoric acid, avoiding the use of sodium hydroxide or carbonate.[13][14]
Chemical Principle: This process relies on driving the reaction forward by removing the hydrogen chloride (HCl) gas that is formed.[13][14]
-
NaCl + H₃PO₄ ⇌ NaH₂PO₄ + HCl(g)
Experimental Protocol (Parametric Study): This protocol is based on a detailed parametric study.[13]
-
Reactants: Combine fine powder sodium chloride (NaCl) and 85 wt % orthophosphoric acid (H₃PO₄) in a 1:1 molar ratio in a glass reactor equipped with stirring.[13]
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Heating: Heat the mixture using an oil bath to a temperature between 80 and 130 °C.[13]
-
HCl Removal: Purge the reactor with an inert gas (e.g., air flow) to facilitate the evacuation of the generated HCl gas. The removal of HCl is crucial for achieving high conversion.[13][14]
-
Reaction Time: Continue the reaction for an extended period (e.g., up to 24 hours) to maximize conversion. A conversion rate of up to 91% has been reported.[13][14]
-
Product Isolation: After the reaction, the resulting mixture primarily contains NaH₂PO₄. It can be purified by cooling to induce crystallization.[13]
Other Synthesis Methods
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Trisodium Phosphate Method: Trisodium phosphate (Na₃PO₄) is reacted with sulfuric acid. This method can yield a high-quality product but is often more expensive due to the cost of the raw materials.[1][9]
-
Na₃PO₄ + 2H₂SO₄ → NaH₂PO₄ + 2NaHSO₄
-
-
Ion Exchange Method: A solution of phosphoric acid is passed through a sodium-form cation exchange resin. The resin exchanges H⁺ ions from the acid with Na⁺ ions, producing a high-purity sodium dihydrogen phosphate solution. This method is noted for its high product purity but can be costly due to the need for resin regeneration.[1][9]
Purification Methods
The primary method for purifying solid sodium dihydrogen phosphate is recrystallization.[15] The goal is to dissolve the crude product in a suitable solvent at a high temperature and then allow it to crystallize upon cooling, leaving impurities behind in the solvent.
Experimental Protocol (Recrystallization):
-
Solvent Selection: Water is the solvent of choice for sodium dihydrogen phosphate due to its high solubility at elevated temperatures and lower solubility at room temperature.[3]
-
Dissolution: Dissolve the crude NaH₂PO₄ solid in a minimum amount of hot deionized water in a beaker with stirring until the solid is completely dissolved.
-
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.
-
Cooling and Crystallization: Cover the beaker and allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal yield. Pure crystals of NaH₂PO₄ will precipitate from the solution.
-
Crystal Collection: Collect the purified crystals by vacuum filtration, using a Buchner funnel.
-
Washing: Wash the crystals on the filter with a small amount of cold deionized water to remove any residual mother liquor.
-
Drying: Dry the crystals to a constant weight. The drying conditions (temperature and vacuum) will determine the hydration state of the final product.[8]
Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the synthesis and properties of sodium dihydrogen phosphate.
Table 1: Synthesis Method Comparison
| Synthesis Method | Key Reactants | Reported Yield/Conversion | Advantages | Disadvantages |
| Neutralization | H₃PO₄, NaOH/Na₂CO₃ | High | Simple process, common reagents[2][4] | Requires careful pH control |
| Wet-Process | Phosphate Rock, H₂SO₄, Na₂CO₃ | N/A | Utilizes inexpensive raw materials[1][9] | Generates waste (gypsum), product requires extensive purification[1][12] |
| NaCl + H₃PO₄ | NaCl, H₃PO₄ | Up to 91% conversion[13][14] | Avoids use of NaOH/Na₂CO₃ | Requires high temperature and removal of HCl gas[13] |
| Ion Exchange | H₃PO₄, Na⁺-resin | High | High product purity, simple operation[1][9] | High cost, resin regeneration required[1][9] |
Table 2: Purity Specifications and Properties
| Parameter | Specification/Value | Method/Notes |
| Assay | ≥ 99.0% (anhydrous)[16] | Alkalimetric titration[16] |
| pH (50 g/L solution) | 4.1 - 4.5 (at 25 °C)[16] | Potentiometric (pH meter) |
| Molecular Weight | 119.98 g/mol (anhydrous)[3] | - |
| Solubility in Water | 850 g/L[16] | - |
| Loss on Drying | Anhydrous: ≤ 2%Monohydrate: ≤ 15%Dihydrate: ≤ 25% | Gravimetric analysis (heating at 60°C then 105°C)[8] |
| Fluoride | ≤ 10 mg/kg | Ion-selective electrode or other appropriate method[8] |
| Lead | ≤ 4 mg/kg | Atomic absorption spectroscopy[8] |
Purity Assessment Methods
Ensuring the purity of sodium dihydrogen phosphate is critical for its application in research and pharmaceutical formulations. Standard analytical techniques include:
-
Assay by Titration: The purity of NaH₂PO₄ can be determined by potentiometric titration. The sample is dissolved in water and titrated with a standardized solution of sodium hydroxide. The amount of titrant required to reach the equivalence points (inflection points around pH 4 and pH 8.8) is used to calculate the assay.[17]
-
pH Measurement: A simple quality control check involves dissolving a known concentration of the product in water (e.g., a 1% or 5% solution) and measuring the pH, which should fall within a specified range (typically 4.1-4.6).[8][16]
-
Loss on Drying (LOD): This test determines the amount of water (including water of hydration) and other volatile impurities by measuring the weight loss of a sample after drying under specified conditions.[8]
-
Tests for Impurities: Specific tests are conducted to quantify impurities such as heavy metals (e.g., lead, arsenic), fluoride, and chloride, often using techniques like atomic absorption spectroscopy (AAS) or ion chromatography (IC).[8][17]
References
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- 2. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE Oman Nairobi [rxchemicals.com]
- 3. Monosodium phosphate - Wikipedia [en.wikipedia.org]
- 4. epa.gov [epa.gov]
- 5. Mysteries of Sodium Dihydrogen Phosphate Buffer [whwanze.com]
- 6. Sodium Dihydrogen Phosphate Dihydrate: Applications in Nanocomposite Synthesis and its Preparation Method_Chemicalbook [chemicalbook.com]
- 7. CN103787293A - Method for preparing sodium dihydrogen phosphate by utilizing phosphoric acid by wet process - Google Patents [patents.google.com]
- 8. fao.org [fao.org]
- 9. Preparation method of sodium dihydrogen phosphate [lygshuren.com]
- 10. newalliance.co.in [newalliance.co.in]
- 11. CN104843660A - Method for preparing sodium dihydrogen phosphate by using phosphoric acid by furnace process - Google Patents [patents.google.com]
- 12. The manufacture of monosodium phosphate from wet process acid by amine extraction [open.uct.ac.za]
- 13. pubs.acs.org [pubs.acs.org]
- 14. researchgate.net [researchgate.net]
- 15. mt.com [mt.com]
- 16. Sodium dihydrogen phosphate monohydrate for analysis EMSURE ACS,Reag. Ph Eur 10049-21-5 [sigmaaldrich.com]
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